Cas no 1203246-46-1 (N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide)
N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide
- AKOS024516069
- N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide
- VU0649296-1
- N-[2-[[6-(ethylamino)-2-methylpyrimidin-4-yl]amino]ethyl]-2,5-dimethylbenzamide
- F5626-0001
- N-(2-((6-(ethylamino)-2-methylpyrimidin-4-yl)amino)ethyl)-2,5-dimethylbenzamide
- 1203246-46-1
-
- Inchi: 1S/C18H25N5O/c1-5-19-16-11-17(23-14(4)22-16)20-8-9-21-18(24)15-10-12(2)6-7-13(15)3/h6-7,10-11H,5,8-9H2,1-4H3,(H,21,24)(H2,19,20,22,23)
- InChI Key: JOPMEEMXDVYOKU-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C)C=CC=1C)NCCNC1C=C(N=C(C)N=1)NCC
Computed Properties
- Exact Mass: 327.20591044g/mol
- Monoisotopic Mass: 327.20591044g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 78.9Ų
N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5626-0001-2μmol |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0001-5μmol |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0001-10μmol |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0001-20μmol |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0001-1mg |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0001-2mg |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0001-3mg |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0001-4mg |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0001-5mg |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5626-0001-10mg |
N-(2-{[6-(ethylamino)-2-methylpyrimidin-4-yl]amino}ethyl)-2,5-dimethylbenzamide |
1203246-46-1 | 10mg |
$79.0 | 2023-09-09 |
N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide
Professional Introduction to N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide and CAS No 1203246-46-1
N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1203246-46-1, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal chemistry. The detailed structure of this molecule includes a benzamide core linked to an ethyl chain terminated with a pyrimidine derivative, making it a versatile scaffold for drug design.
The benzamide moiety is a well-known pharmacophore in many therapeutic agents, contributing to their binding affinity and metabolic stability. In the case of N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide, the presence of the dimethyl substitution on the benzene ring enhances its lipophilicity, which is crucial for membrane permeability and oral bioavailability. Additionally, the pyrimidine ring incorporated into the structure introduces a nitrogen-rich environment that can interact with biological targets, potentially modulating enzyme activity or receptor binding.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such compounds with greater accuracy. Studies have indicated that the N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl) portion of the molecule may serve as a key interaction site with various biological targets. For instance, preliminary docking studies suggest that this compound could interact with proteins involved in cellular signaling pathways, such as kinases and transcription factors. These interactions are of particular interest due to their potential role in treating diseases like cancer and inflammatory disorders.
The ethylanine chain extending from the benzamide core provides a flexible linker that can be modified to optimize binding properties. This adaptability makes N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide a valuable candidate for structure-based drug design. Researchers are exploring various derivatives of this compound to enhance its pharmacological profile. For example, modifications aimed at improving solubility or reducing toxicity are being actively investigated.
In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments have shown that it can inhibit the activity of certain enzymes associated with inflammation and cell proliferation. These findings are particularly exciting given the growing body of evidence linking these enzymatic pathways to various chronic diseases. Moreover, the compound's ability to cross cell membranes efficiently suggests it could be developed into an oral therapeutic agent, which would offer greater patient compliance compared to injectable drugs.
The synthesis of N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, have been employed to streamline the process. These methods not only improve efficiency but also reduce the environmental impact of pharmaceutical production.
As research continues, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives based on this scaffold. The integration of high-throughput screening technologies will allow for rapid testing of numerous compounds against various disease targets, expediting the discovery of lead candidates for further optimization.
The potential applications of N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide extend beyond traditional therapeutic areas. Its unique structural features make it a promising candidate for developing treatments against emerging infectious diseases and neurodegenerative disorders. Furthermore, its modularity allows for easy adaptation to address specific pathological mechanisms, making it a versatile tool in drug discovery.
In conclusion, N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethyibenzoamide (CAS No 1203246-46-1) represents a significant advancement in medicinal chemistry. Its complex structure and promising biological activities position it as a valuable candidate for further research and development. As our understanding of disease mechanisms grows and new synthetic techniques emerge, compounds like this one will continue to play a crucial role in shaping the future of healthcare.
1203246-46-1 (N-(2-{6-(ethylamino)-2-methylpyrimidin-4-ylamino}ethyl)-2,5-dimethylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)